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Compound of Interest

Compound Name:
1-(4-Formylphenyl)piperidine-4-

carboxylic acid

Cat. No.: B1289551 Get Quote

Technical Data Sheet: CAS 727396-60-3
An Important Clarification on Chemical Identity

Initial database searches for CAS number 727396-60-3 may incorrectly associate it with the

compound GSK1016790A, a potent and selective TRPV4 (Transient Receptor Potential

Vanilloid 4) channel agonist. This is inaccurate. The correct CAS number for GSK1016790A is

942206-85-1.[1][2][3]

The correct chemical identity for CAS 727396-60-3 is 1-(4-Formylphenyl)piperidine-4-
carboxylic acid.[4] This document provides a summary of the available characterization data

for this specific compound.

Characterization of 1-(4-Formylphenyl)piperidine-4-
carboxylic acid
This section summarizes the known physicochemical properties of 1-(4-
Formylphenyl)piperidine-4-carboxylic acid.

Table 1: Physicochemical Properties of CAS 727396-60-3
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Property Value Source

IUPAC Name
1-(4-formylphenyl)piperidine-4-

carboxylic acid
[4]

Molecular Formula C₁₃H₁₅NO₃ [4]

Molecular Weight 233.26 g/mol [4]

Canonical SMILES
C1CN(CCC1C(=O)O)C2=CC=

C(C=C2)C=O
[4]

InChIKey
CXXCXICUGGOJPU-

UHFFFAOYSA-N
[4]

PubChem CID 18363079 [4]

Spectral and Experimental Data
A comprehensive search of publicly available scientific literature and chemical databases did

not yield any experimental spectral data (such as ¹H-NMR, ¹³C-NMR, Mass Spectrometry, or IR

spectroscopy) for 1-(4-Formylphenyl)piperidine-4-carboxylic acid. While predicted spectral

information may be available through specialized software, no experimentally determined

spectra have been published.

Similarly, detailed experimental protocols for the synthesis, purification, and analysis of this

specific compound are not readily available in the reviewed literature. While general synthetic

routes for similar piperidine derivatives exist, a specific, validated protocol for CAS 727396-60-

3 has not been identified.[5][6]

Biological Activity and Signaling Pathways
There is currently no published research detailing the biological activity, mechanism of action,

or any associated signaling pathways for 1-(4-Formylphenyl)piperidine-4-carboxylic acid.

The compound is listed for research use by some chemical suppliers but without any indication

of its biological function.[7] Therefore, the creation of a signaling pathway diagram as

requested is not possible.
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The extensive biological data, including the activation of Ca²⁺ influx and involvement in the

PKC/PI3K and RhoA signaling pathways, is associated with GSK1016790A (CAS 942206-85-1)

and should not be attributed to CAS 727396-60-3.

Logical Workflow for Compound Identification
To prevent misattribution of data, the following workflow was established for the

characterization of the compound in question.
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User Query:
CAS 727396-60-3

Initial Database Search

Discrepancy Identified:
- 1-(4-Formylphenyl)piperidine-4-carboxylic acid

- GSK1016790A

Verify CAS Numbers

CAS 727396-60-3 =
1-(4-Formylphenyl)piperidine-

4-carboxylic acid

CAS 942206-85-1 =
GSK1016790A

Targeted Search for
1-(4-Formylphenyl)piperidine-

4-carboxylic acid

Data Compilation:
- Physicochemical Properties

- No Experimental Spectra
- No Biological Data

Report Generation

Click to download full resolution via product page

Caption: Workflow for correct compound identification and data retrieval.
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Conclusion

1-(4-Formylphenyl)piperidine-4-carboxylic acid (CAS 727396-60-3) is a defined chemical

entity with basic characterization data available. However, there is a significant lack of in-depth

experimental data, including spectral analyses, detailed synthetic protocols, and any

information regarding its biological activity. Researchers interested in this compound should be

aware of the common misidentification with GSK1016790A and proceed with the understanding

that its pharmacological and biological properties remain uncharacterized in the public domain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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